Cas no 176034-07-4 (3-(pyrimidin-2-yloxy)benzoic acid)

• Product Name: 3-(pyrimidin-2-yloxy)benzoic acid
• CAS No: 176034-07-4
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD03791171
• CID: 1362786
• PubChem ID: 2763560
• Update Time: 2025-05-19

3-(pyrimidin-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Pyrimidinyloxy)benzoic acid
• 3-(PYRIMIDIN-2-YLOXY)BENZOIC ACID
• DTXSID20974234
• AKOS000302893
• 5871-19-2
• HMS1704L19
• DB-182645
• SB58468
• J-510960
• F1912-0227
• 3-[(Pyrimidin-2-yl)oxy]benzoic acid
• SCHEMBL6798209
• 3-(2-pyrimidinyloxy)benzenecarboxylic acid
• A911626
• 176034-07-4
• BHA03407
• 3-pyrimidin-2-yloxybenzoic acid
• CS-0171137
• 3-(Pyrimidin-2-yloxy)benzoicacid
• MFCD03791171
• 1W-0239
• 3-(pyrimidin-2-yloxy)benzoic acid

• MDL： MFCD03791171
• Inchi： 1S/C11H8N2O3/c14-10(15)8-3-1-4-9(7-8)16-11-12-5-2-6-13-11/h1-7H,(H,14,15)
• InChI Key： HDKBPBOMOPYWKQ-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1=CC=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 449.3±47.0 °C at 760 mmHg
• Flash Point: 225.5±29.3 °C
• PSA: 72.31
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(pyrimidin-2-yloxy)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 3-(pyrimidin-2-yloxy)benzoic acid

3-(Pyrimidin-2-yloxy)benzoic Acid: An Overview of Its Properties, Applications, and Recent Research

3-(Pyrimidin-2-yloxy)benzoic acid (CAS No. 176034-07-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This aromatic carboxylic acid derivative features a pyrimidine ring attached to a benzoic acid moiety via an ether linkage, making it an intriguing molecule for various biological and chemical studies.

The chemical structure of 3-(pyrimidin-2-yloxy)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at the 3-position and a pyrimidine-2-yloxy group. The presence of these functional groups imparts unique properties to the compound, including its solubility, reactivity, and potential biological activity. The compound is often synthesized through multi-step processes involving the coupling of 2-chloropyrimidine with 3-hydroxybenzoic acid, followed by deprotection steps.

In recent years, 3-(pyrimidin-2-yloxy)benzoic acid has gained attention for its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties, making it a promising lead for drug development. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(pyrimidin-2-yloxy)benzoic acid can effectively inhibit the activity of specific kinases involved in cancer progression.

The anti-inflammatory properties of 3-(pyrimidin-2-yloxy)benzoic acid have also been explored in several preclinical studies. These studies have indicated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic applications, 3-(pyrimidin-2-yloxy)benzoic acid has been utilized as a building block in organic synthesis. Its versatile reactivity allows chemists to introduce various functional groups and create complex molecules with tailored properties. This has led to its use in the synthesis of novel pharmaceuticals, agrochemicals, and materials science applications.

In the realm of materials science, 3-(pyrimidin-2-yloxy)benzoic acid has shown promise as a component in the development of functional polymers and supramolecular assemblies. The presence of both aromatic and heterocyclic moieties provides opportunities for creating materials with unique optical, electronic, and mechanical properties. Recent research has focused on using this compound to develop responsive materials that can change their properties in response to external stimuli such as light or pH changes.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of 3-(pyrimidin-2-yloxy)benzoic acid have shown that it is relatively stable under typical environmental conditions but can be biodegraded over time. However, more research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(pyrimidin-2-yloxy)benzoic acid (CAS No. 176034-07-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, organic synthesis, and materials science. Its unique chemical structure and biological properties make it an attractive target for further investigation and development. As research continues to uncover new insights into its potential uses and mechanisms of action, it is likely that this compound will play an increasingly important role in various scientific fields.